Cas no 1261501-14-7 (2-Iodo-3-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Iodo-3-(trifluoromethyl)benzyl alcohol
• CAS No: 1261501-14-7
• MF: C₈H₆F₃IO
• MW: 302.032325267792
• CID: 4963886
• Update Time: 2025-10-30

2-Iodo-3-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H6F3IO/c9-8(10,11)6-3-1-2-5(4-13)7(6)12/h1-3,13H,4H2
• InChI Key： BJDHHLKZNGHXDY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=CC=1CO

Computed Properties

• Exact Mass: 301.94155 g/mol
• Monoisotopic Mass: 301.94155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2
• Molecular Weight: 302.03

Additional information on 2-Iodo-3-(trifluoromethyl)benzyl alcohol

Recent Advances in the Application of 2-Iodo-3-(trifluoromethyl)benzyl alcohol (CAS: 1261501-14-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-3-(trifluoromethyl)benzyl alcohol (CAS: 1261501-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This trifluoromethyl-substituted benzyl alcohol derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and diagnostic agents. Recent studies have highlighted its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Iodo-3-(trifluoromethyl)benzyl alcohol as a key precursor in the synthesis of potent kinase inhibitors. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, thereby improving their pharmacokinetic profiles. The study reported a series of derivatives that exhibited nanomolar inhibitory activity against specific tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibitor development, this compound has been explored in the design of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Neuroscience detailed its use in radiolabeling strategies for imaging neuroreceptors. The iodine moiety allows for straightforward isotopic substitution with radioisotopes such as iodine-124, enabling non-invasive imaging of receptor density in neurological disorders.

Further investigations have revealed the compound's utility in fragment-based drug discovery (FBDD). Researchers at a leading pharmaceutical institute utilized 2-Iodo-3-(trifluoromethyl)benzyl alcohol as a core fragment to generate a diverse library of small molecules. Screening of this library identified several hits with promising activity against infectious disease targets, as reported in a 2024 Nature Chemical Biology article. The study emphasized the compound's role in accelerating hit-to-lead optimization.

Ongoing research continues to uncover new applications for this versatile building block. Current clinical trials are evaluating derivatives of 2-Iodo-3-(trifluoromethyl)benzyl alcohol as potential treatments for resistant bacterial infections and inflammatory conditions. The compound's unique combination of chemical properties - including its halogenated aromatic system and alcohol functionality - makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry campaigns.